1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine

• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: [4-[(2,3-dimethoxyphenyl)methyl]piperazin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C19H23N3O3/c1-24-17-5-3-4-16(18(17)25-2)14-21-10-12-22(13-11-21)19(23)15-6-8-20-9-7-15/h3-9H,10-14H2,1-2H3
• InChI Key: BKKMNSWBQCLMMP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)C(=O)C3=CC=NC=C3

Description

1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine, also known as A-366, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. A-366 belongs to the class of piperazine derivatives and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine is not fully understood. However, it has been shown to inhibit the activity of the enzyme histone deacetylase 6 (HDAC6). HDAC6 is involved in the regulation of several cellular processes such as protein trafficking, cell migration, and immune response. Inhibition of HDAC6 by 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine leads to the accumulation of acetylated proteins, which in turn, leads to the activation of various cellular pathways.
Biochemical and Physiological Effects:
1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine has been shown to exhibit several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine has been shown to improve motor function and reduce neurodegeneration in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine is its potent pharmacological properties. 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine exhibits potent anti-inflammatory and anti-tumor effects, making it a promising candidate for the development of novel therapeutics. However, one of the limitations of 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine is its low solubility in water, which can hinder its use in certain experimental settings.

Future Directions

Several future directions can be explored in the field of 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine research. One of the future directions could be the development of more potent derivatives of 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine. Another future direction could be the investigation of the potential of 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine in the treatment of other diseases such as Alzheimer's disease and multiple sclerosis. Furthermore, the mechanism of action of 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine could be further elucidated to better understand its pharmacological properties.

Synthesis Methods

The synthesis of 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine involves the reaction of 1-(2,3-dimethoxyphenyl)piperazine with isonicotinoyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a suitable solvent such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine.

Scientific Research Applications

1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Several studies have shown that 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine exhibits potent anti-inflammatory and anti-tumor effects. 1-(2,3-Dimethoxybenzyl)-4-isonicotinoylpiperazine has also been shown to exhibit neuroprotective effects in animal models of Parkinson's disease.